![molecular formula C13H18N4O2 B213733 1-(1-adamantyl)-5-amino-1H-1,2,4-triazole-3-carboxylic acid](/img/structure/B213733.png)
1-(1-adamantyl)-5-amino-1H-1,2,4-triazole-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1-adamantyl)-5-amino-1H-1,2,4-triazole-3-carboxylic acid, also known as ADACTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(1-adamantyl)-5-amino-1H-1,2,4-triazole-3-carboxylic acid is not yet fully understood, but it is believed to involve the inhibition of key enzymes involved in bacterial and fungal growth. It has also been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of bacterial and fungal growth, the induction of apoptosis in cancer cells, and the modulation of various signaling pathways involved in cellular proliferation and differentiation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(1-adamantyl)-5-amino-1H-1,2,4-triazole-3-carboxylic acid is its potent inhibitory activity against bacterial and fungal growth, which makes it a promising candidate for the development of new antimicrobial agents. However, its use in lab experiments is limited by its relatively low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on 1-(1-adamantyl)-5-amino-1H-1,2,4-triazole-3-carboxylic acid, including the development of new antimicrobial agents based on its structure, the identification of new targets for its anticancer activity, and the optimization of its pharmacological properties for use in clinical settings. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
1-(1-adamantyl)-5-amino-1H-1,2,4-triazole-3-carboxylic acid can be synthesized through a multistep process involving the reaction of adamantane with hydrazine hydrate, followed by the reaction of the resulting compound with cyanogen bromide and sodium azide. The final step involves the reaction of the intermediate product with chloroacetic acid to yield this compound.
Scientific Research Applications
1-(1-adamantyl)-5-amino-1H-1,2,4-triazole-3-carboxylic acid has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. One of the most promising applications of this compound is its use as a novel inhibitor of bacterial and fungal growth. It has also been studied for its potential use as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.
properties
Molecular Formula |
C13H18N4O2 |
---|---|
Molecular Weight |
262.31 g/mol |
IUPAC Name |
1-(1-adamantyl)-5-amino-1,2,4-triazole-3-carboxylic acid |
InChI |
InChI=1S/C13H18N4O2/c14-12-15-10(11(18)19)16-17(12)13-4-7-1-8(5-13)3-9(2-7)6-13/h7-9H,1-6H2,(H,18,19)(H2,14,15,16) |
InChI Key |
BVGADHLNOARUBU-UHFFFAOYSA-N |
SMILES |
C1C2CC3CC1CC(C2)(C3)N4C(=NC(=N4)C(=O)O)N |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)N4C(=NC(=N4)C(=O)O)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.